Cas no 100121-90-2 (4-Chloro-2-propylquinoline)
4-Chloro-2-propylquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-chloropropan-2-yl)quinoline
- 4-chloro-2-propylquinoline
- 2-Propyl-4-chloroquinoline
- Quinoline, 4-chloro-2-propyl-
- NE15405
- J3.556.810G
- 4-Chloro-2-propylquinoline
-
- Inchi: 1S/C12H12ClN/c1-2-5-9-8-11(13)10-6-3-4-7-12(10)14-9/h3-4,6-8H,2,5H2,1H3
- InChI Key: LRIREEDSKZJBRH-UHFFFAOYSA-N
- SMILES: ClC1=CC(CCC)=NC2C=CC=CC=21
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 183
- XLogP3: 4.3
- Topological Polar Surface Area: 12.9
4-Chloro-2-propylquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM467437-250mg |
4-chloro-2-propylquinoline |
100121-90-2 | 95%+ | 250mg |
$181 | 2022-06-14 | |
| Chemenu | CM467437-500mg |
4-chloro-2-propylquinoline |
100121-90-2 | 95%+ | 500mg |
$316 | 2022-06-14 | |
| Chemenu | CM467437-1g |
4-chloro-2-propylquinoline |
100121-90-2 | 95%+ | 1g |
$416 | 2022-06-14 | |
| TRC | B420340-10mg |
4-Chloro-2-propylquinoline |
100121-90-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B420340-50mg |
4-Chloro-2-propylquinoline |
100121-90-2 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B420340-100mg |
4-Chloro-2-propylquinoline |
100121-90-2 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-116517-0.05g |
4-chloro-2-propylquinoline |
100121-90-2 | 95.0% | 0.05g |
$85.0 | 2025-02-21 | |
| Enamine | EN300-116517-0.1g |
4-chloro-2-propylquinoline |
100121-90-2 | 95.0% | 0.1g |
$127.0 | 2025-02-21 | |
| Enamine | EN300-116517-0.25g |
4-chloro-2-propylquinoline |
100121-90-2 | 95.0% | 0.25g |
$181.0 | 2025-02-21 | |
| Enamine | EN300-116517-0.5g |
4-chloro-2-propylquinoline |
100121-90-2 | 95.0% | 0.5g |
$285.0 | 2025-02-21 |
4-Chloro-2-propylquinoline Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
Additional information on 4-Chloro-2-propylquinoline
Introduction to 4-Chloro-2-propylquinoline (CAS No. 100121-90-2)
4-Chloro-2-propylquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 100121-90-2, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of nitrogen-containing aromatic organic compounds known for their diverse biological activities and applications in drug development. The structural features of 4-Chloro-2-propylquinoline, particularly the presence of a chlorine substituent at the 4-position and an isopropyl group at the 2-position, contribute to its unique chemical properties and potential pharmacological functions.
The synthesis and characterization of 4-Chloro-2-propylquinoline have been subjects of extensive study, with researchers exploring various synthetic pathways to optimize yield and purity. The introduction of electron-withdrawing and alkylating groups at specific positions on the quinoline core enhances its reactivity, making it a valuable intermediate in the preparation of more complex molecules. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, facilitating its use in both academic research and industrial applications.
One of the most compelling aspects of 4-Chloro-2-propylquinoline is its potential as a pharmacophore in drug discovery. Quinoline derivatives have a long history of therapeutic use, with several well-known drugs being derived from this class of compounds. The structural modifications present in 4-Chloro-2-propylquinoline, such as the chlorine atom and isopropyl group, are strategically positioned to interact with biological targets, making it a promising candidate for further investigation.
Recent studies have highlighted the antimicrobial properties of quinoline derivatives, including 4-Chloro-2-propylquinoline. Research indicates that compounds within this class can disrupt bacterial cell membranes and inhibit key enzymatic pathways essential for microbial survival. This has led to investigations into their efficacy against resistant bacterial strains, providing a potential alternative to conventional antibiotics. Additionally, preliminary studies suggest that 4-Chloro-2-propylquinoline may exhibit antiviral and anti-inflammatory effects, further expanding its therapeutic potential.
The molecular structure of 4-Chloro-2-propylquinoline (CAS No. 100121-90-2) allows for diverse functionalization, enabling chemists to design analogs with enhanced pharmacological profiles. The chlorine substituent at the 4-position serves as a reactive site for further chemical modifications, such as nucleophilic substitution reactions, while the isopropyl group at the 2-position contributes to steric hindrance and influences binding interactions with biological targets. These features make 4-Chloro-2-propylquinoline a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.
In vitro studies have demonstrated that 4-Chloro-2-propylquinoline exhibits promising activity against certain types of cancer cells by interfering with critical signaling pathways involved in cell proliferation and survival. The quinoline scaffold is known to interact with DNA and RNA, potentially leading to mechanisms that induce apoptosis or inhibit tumor growth. While further research is needed to fully elucidate its mechanisms of action, these findings underscore the compound's potential as an anticancer agent.
The chemical stability and solubility profile of 4-Chloro-2-propylquinoline are also important considerations in its application within pharmaceutical formulations. Studies have shown that this compound maintains stability under various storage conditions, making it suitable for long-term research purposes. Additionally, its solubility characteristics allow for easy incorporation into solution-based assays and drug delivery systems, enhancing its utility in both laboratory settings and clinical trials.
The growing interest in natural product-inspired drug discovery has prompted researchers to explore quinoline derivatives derived from plant sources. While synthetic routes remain dominant, there is increasing evidence suggesting that structurally similar compounds isolated from nature may offer unique biological activities. 4-Chloro-2-propylquinoline, with its well-defined structure, serves as a valuable reference point for comparing natural products with synthetic analogs.
Future directions in the study of 4-Chloro-2-propylquinoline (CAS No. 100121-90-2) include optimizing synthetic routes for large-scale production and conducting comprehensive toxicological assessments to ensure safety profiles align with regulatory requirements. Additionally, exploring its interactions with protein targets using computational modeling techniques could accelerate the discovery process by identifying potential drug candidates more efficiently.
In conclusion, 4-Chloro-2-propylquinoline represents a significant compound in pharmaceutical chemistry due to its structural versatility and demonstrated biological activities. Its role as an intermediate in drug synthesis, along with its potential therapeutic applications in antimicrobial, anticancer, and anti-inflammatory contexts, positions it as a compound worthy of continued investigation. As research advances, further insights into its mechanisms of action will undoubtedly expand its utility across multiple therapeutic areas.
100121-90-2 (4-Chloro-2-propylquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)